Cas no 1624260-62-3 (4-(Azetidin-3-yl)piperazin-2-one hydrochloride)

• Product Name: 4-(Azetidin-3-yl)piperazin-2-one hydrochloride
• CAS No: 1624260-62-3
• MF: C₇H₁₄ClN₃O
• MW: 191.658560276031
• CID: 3165274
• PubChem ID: 86280121
• Update Time: 2025-05-26

4-(Azetidin-3-yl)piperazin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Azetidin-3-yl)piperazin-2-one hydrochloride
• 4-(azetidin-3-yl)piperazin-2-onehydrochloride
• 4-(Azetidin-3-yl)piperazin-2-one HCl
• SB51835
• AKOS024464301
• CS3285
• 4-(azetidin-3-yl)piperazin-2-one;hydrochloride
• 1624260-62-3

• Inchi： 1S/C7H13N3O.ClH/c11-7-5-10(2-1-9-7)6-3-8-4-6;/h6,8H,1-5H2,(H,9,11);1H
• InChI Key： XCRPAUJIVFFZRV-UHFFFAOYSA-N
• SMILES： Cl.O=C1CN(CCN1)C1CNC1

Computed Properties

• Exact Mass: 191.0825398g/mol
• Monoisotopic Mass: 191.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-(Azetidin-3-yl)piperazin-2-one hydrochloride

Comprehensive Overview of 4-(Azetidin-3-yl)piperazin-2-one hydrochloride (CAS No. 1624260-62-3)

4-(Azetidin-3-yl)piperazin-2-one hydrochloride (CAS No. 1624260-62-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique azetidine and piperazin-2-one structural motifs, is widely explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and oncology.

The molecular structure of 4-(Azetidin-3-yl)piperazin-2-one hydrochloride combines a four-membered azetidine ring with a piperazin-2-one scaffold, which is known for its versatility in medicinal chemistry. This combination enhances the compound's ability to interact with biological targets, making it a valuable candidate for high-throughput screening and structure-activity relationship (SAR) studies. Recent trends in drug development emphasize the importance of such hybrid structures, as they often exhibit improved bioavailability and target selectivity.

In the context of current research hotspots, 4-(Azetidin-3-yl)piperazin-2-one hydrochloride aligns with the growing demand for small-molecule modulators of G-protein-coupled receptors (GPCRs) and kinase inhibitors. These targets are critical in treating conditions like neurodegenerative diseases and cancer, which remain top priorities in global healthcare. The compound's hydrochloride salt form further enhances its solubility, a key factor in drug formulation and preclinical testing.

From a synthetic chemistry perspective, 4-(Azetidin-3-yl)piperazin-2-one hydrochloride is often synthesized via multistep organic reactions, including cyclization and N-alkylation techniques. Its purity and stability are rigorously validated using advanced analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry. These quality control measures ensure its suitability for lead optimization and in vitro assays.

Another area of interest is the compound's potential role in combinatorial chemistry and fragment-based drug design. Its modular structure allows for easy derivatization, enabling researchers to explore diverse pharmacophore configurations. This flexibility is particularly valuable in addressing drug resistance challenges, a pressing issue in modern therapeutics.

Given the increasing focus on personalized medicine, 4-(Azetidin-3-yl)piperazin-2-one hydrochloride also holds promise for biomarker discovery and targeted therapy development. Its ability to modulate specific enzymatic pathways makes it a compelling subject for translational research. Furthermore, its compatibility with green chemistry principles underscores its relevance in sustainable pharmaceutical manufacturing.

In summary, 4-(Azetidin-3-yl)piperazin-2-one hydrochloride (CAS No. 1624260-62-3) represents a cutting-edge tool in contemporary drug discovery. Its multifaceted applications, from CNS drug development to anticancer agent design, highlight its importance in advancing precision medicine. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most challenging medical needs of our time.